Cas no 2097949-80-7 (2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid)

2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid is a bicyclic compound featuring a unique azabicyclo[3.1.1]heptane core with an ethoxy substituent at the 6-position and a butanoic acid moiety at the 3-position. This structure imparts distinct physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The rigid bicyclic framework enhances stereochemical control, while the ethoxy group offers potential for further functionalization. The carboxylic acid functionality provides a handle for derivatization or salt formation, improving solubility and bioavailability. Its well-defined stereochemistry and modular design make it suitable for applications in drug discovery, particularly in targeting central nervous system (CNS) or metabolic pathways. The compound’s synthetic versatility underscores its utility in medicinal chemistry.

2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid structure

2097949-80-7 structure

Product Name:2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid

CAS No:2097949-80-7

MF:C₁₂H₂₁NO₃

MW:227.300043821335

CID:5722357

PubChem ID:121202238

Update Time:2025-05-19

2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid
- F1907-6049
- starbld0038934
- AKOS026710418
- 2097949-80-7
- 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid
- Inchi： 1S/C12H21NO3/c1-3-10(12(14)15)13-6-8-5-9(7-13)11(8)16-4-2/h8-11H,3-7H2,1-2H3,(H,14,15)
- InChI Key： KMQXHILGVGDPDI-UHFFFAOYSA-N
- SMILES： O(CC)C1C2CN(C(C(=O)O)CC)CC1C2

Computed Properties

Exact Mass: 227.15214353g/mol
Monoisotopic Mass: 227.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 49.8Å²

2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E180361-100mg	2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic Acid	2097949-80-7		100mg	$ 95.00	2022-06-05
TRC	E180361-500mg	2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic Acid	2097949-80-7		500mg	$ 365.00	2022-06-05
TRC	E180361-1g	2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic Acid	2097949-80-7		1g	$ 570.00	2022-06-05
Life Chemicals	F1907-6049-0.25g	2-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid	2097949-80-7	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-6049-0.5g	2-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid	2097949-80-7	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-6049-1g	2-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid	2097949-80-7	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1907-6049-2.5g	2-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid	2097949-80-7	95%+	2.5g	$802.0	2023-09-07
Life Chemicals	F1907-6049-5g	2-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid	2097949-80-7	95%+	5g	$1203.0	2023-09-07
Life Chemicals	F1907-6049-10g	2-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid	2097949-80-7	95%+	10g	$1684.0	2023-09-07

2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid Related Literature

1. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207

Additional information on 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid

Comprehensive Overview of 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid (CAS No. 2097949-80-7)

The compound 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid (CAS No. 2097949-80-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its azabicyclo[3.1.1]heptane core, combined with an ethoxy and butanoic acid moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its structural similarity to other bioactive compounds targeting neurotransmitter systems.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. This compound’s bicyclic scaffold is often associated with enhanced blood-brain barrier (BBB) permeability, a critical factor for CNS-targeting drugs. As such, 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid is being explored for its potential role in addressing conditions like neurodegenerative diseases and mood disorders, topics frequently searched by professionals in the field.

The synthesis of CAS No. 2097949-80-7 involves sophisticated organic chemistry techniques, including ring-closing metathesis and asymmetric catalysis. These methods are pivotal for achieving high enantiomeric purity, a requirement for pharmaceutical applications. The compound’s ethoxy group further enhances its solubility, making it suitable for formulation development—a hot topic in drug delivery optimization discussions.

From a computational chemistry perspective, 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid has been modeled for its molecular docking potential with various G-protein-coupled receptors (GPCRs). This aligns with the growing interest in AI-driven drug discovery, where researchers leverage machine learning algorithms to predict bioactive conformations. Such interdisciplinary approaches are frequently queried in academic and industrial search engines.

Another area of interest is the compound’s metabolic stability, a key consideration in pharmacokinetic studies. Early in vitro assays suggest that the azabicyclo[3.1.1]heptane framework may resist rapid degradation by cytochrome P450 enzymes, a feature highly sought after in lead compound optimization. This has sparked discussions on platforms like ResearchGate and PubMed, where scientists exchange insights on ADME (absorption, distribution, metabolism, excretion) properties.

In summary, 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it as a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound may soon emerge as a cornerstone in the development of next-generation CNS therapeutics.